Cas no 724709-68-6 (Psora 4)

• Product Name: Psora 4
• CAS No: 724709-68-6
• Molecular Formula: C₂₁H₁₈O₄
• Molecular Weight: 334.36522
• CID: 558655
• PubChem ID: 24278012

Psora 4 Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-(4-phenylbutoxy)-
• Psora 4
• 4-(4-phenylbutoxy)furo[3,2-g]chromen-7-one
• PHENOLPHTHALEIN DIPHOSPHATE TETRASODIUM
• Psora-4
• 5-(4-Phenylbutoxy)psoralen
• Lopac-P-9872
• EU-0100137
• HMS3260K16
• AKOS024458119
• NCGC00015863-03
• SR-01000075478-1
• NCGC00015863-01
• NCGC00015863-02
• DTXSID10424970
• SR-01000075478
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-(4-phenylbutoxy)-
• 4-(4-Phenylbutoxy)-7H-furo[3,2-g]chromen-7-one
• BDBM50331458
• NCGC00015863-04
• NCGC00093627-01
• SCHEMBL2801777
• NCGC00093627-02
• GTPL9583
• 4-(4-Phenylbutoxy)-7H-furo[3,2-g][1]benzopyran-7-one
• Tox21_500137
• CHEBI:183514
• CS-0029231
• CHEMBL1256851
• CCG-204232
• 724709-68-6
• HY-108583
• LP00137
• SDCCGSBI-0050125.P002
• Psora-4, >=98% (HPLC)
• QDY3FLF2DY
• NCGC00260822-01
• 4-(4-phenylbutoxy)furo(3,2-g)chromen-7-one
• 4-(4-phenylbutoxy)-7H-furo(3,2-g)(1)benzopyran-7-one
• Psora-4?
• DB-241417
• DTXCID80375804
• 4-(4-phenylbutoxy)-7H-furo(3,2-g)chromen-7-one

• InChIKey： JJAWGNIQEOFURP-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H18O4/c22-20-10-9-16-19(25-20)14-18-17(11-13-23-18)21(16)24-12-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-11,13-14H,4-5,8,12H2
• SMILES： C1=CC=C(C=C1)CCCCOC2=C3C=CC(=O)OC3=CC4=C2C=CO4

Computed Properties

• Exact Mass: 334.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 334.12050905g/mol
• Heavy Atom Count: 25
• Complexity: 482
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• LogP: 4.94090
• PSA: 52.58000
• Refractive Index: 1.626
• Boiling Point: 537.7°C at 760 mmHg
• Flash Point: 279°C
• Solubility: DMSO: soluble10mg/mL, clear
• Density: 1.246